Cas no 2411199-62-5 (3-Bromopyridazine hydrochloride)

• Product Name: 3-Bromopyridazine hydrochloride
• CAS No: 2411199-62-5
• MF: C₄H₄BrClN₂
• MW: 195.444958686829
• CID: 6503189
• PubChem ID: 165767701
• Update Time: 2025-05-21

3-Bromopyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-bromopyridazine hydrochloride
• EN300-7591815
• 2411199-62-5
• 3-Bromopyridazine hydrochloride

• Inchi： 1S/C4H3BrN2.ClH/c5-4-2-1-3-6-7-4;/h1-3H;1H
• InChI Key： ZUKBTZBAVGKQQT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=N1.Cl

Computed Properties

• Exact Mass: 193.92464g/mol
• Monoisotopic Mass: 193.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų

Additional information on 3-Bromopyridazine hydrochloride

3-Bromopyridazine Hydrochloride: A Comprehensive Overview

3-Bromopyridazine hydrochloride (CAS No. 2411199-62-5) is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyridazine ring, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2, with a bromine substituent at position 3. The hydrochloride form indicates the presence of a counterion, making it suitable for various chemical reactions and analyses.

The synthesis of 3-bromopyridazine hydrochloride involves a series of well-established organic reactions, including bromination and acid-mediated protonation. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability under various reaction conditions has made it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable applications of 3-bromopyridazine hydrochloride lies in its use as a precursor for the synthesis of bioactive compounds. For instance, researchers have employed this compound to develop potential antitumor agents by incorporating it into larger molecular frameworks. The bromine substituent serves as an electrophilic site, facilitating nucleophilic substitutions that can lead to diverse chemical functionalities.

Recent studies have also explored the electrochemical properties of 3-bromopyridazine hydrochloride, revealing its potential as an electrode material in energy storage devices such as supercapacitors and batteries. The compound's aromaticity and nitrogen content contribute to its high conductivity and stability under electrochemical stress, making it a promising candidate for next-generation energy technologies.

In addition to its synthetic applications, 3-bromopyridazine hydrochloride has been studied for its role in catalytic processes. Researchers have demonstrated that this compound can act as a ligand in metal-catalyzed reactions, enhancing the efficiency and selectivity of certain transformations. This discovery opens new avenues for its use in asymmetric catalysis and other advanced chemical processes.

The environmental impact of 3-bromopyridazine hydrochloride has also been a topic of interest. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical practices. However, further research is required to fully understand its ecological footprint and develop strategies for minimizing waste generation during its production and use.

In conclusion, 3-bromopyridazine hydrochloride (CAS No. 2411199-62-5) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic and analytical techniques, continue to expand its utility in both academic research and industrial settings. As ongoing studies uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and related fields.